Lithium;1,3-benzothiazole-2-carboxylate

• IUPAC Name: lithium;1,3-benzothiazole-2-carboxylate
• InChI: InChI=1S/C8H5NO2S.Li/c10-8(11)7-9-5-3-1-2-4-6(5)12-7;/h1-4H,(H,10,11);/q;+1/p-1
• InChI Key: ITSIWUUOKQHBHH-UHFFFAOYSA-M
• Canonical SMILES: [Li+].C1=CC=C2C(=C1)N=C(S2)C(=O)[O-]
• Molecular Formula: C8H4LiNO2S
• Molecular Weight: 185.2 g/mol

Description

Lithium;1,3-benzothiazole-2-carboxylate, also known as LiBTC, is a coordination compound. It has a molecular weight of 241.24. It is stored at a temperature of 4 degrees Celsius and is shipped with an ice pack. The physical form of this compound is powder.

Molecular Structure Analysis

The InChI code for Lithium;1,3-benzothiazole-2-carboxylate is 1S/C12H13NO2S.Li/c1-12(2,3)7-4-5-8-9(6-7)16-10(13-8)11(14)15;/h4-6H,1-3H3,(H,14,15);/q;+1/p-1. This indicates the molecular structure of the compound.

Chemical Reactions Analysis

While specific chemical reactions involving Lithium;1,3-benzothiazole-2-carboxylate are not available, benzothiazole derivatives have been found to display antibacterial activity by inhibiting various enzymes.

Physical And Chemical Properties Analysis

Lithium;1,3-benzothiazole-2-carboxylate is a powder. It has a molecular weight of 241.24. The storage temperature is 4 degrees Celsius. Lithium is a reactive metal though considerably less so than other alkali metals.

Scientific Research Applications

Antitumor Activity

• Lithium benzothiazole carboxylate derivatives have demonstrated antitumor properties. .

Antimicrobial and Antibacterial Properties

• The benzothiazole ring is a key motif in various antimicrobial and antibacterial compounds. .

Antiviral Applications

• Some benzothiazole derivatives, including lithium benzothiazole carboxylate, have shown antiviral activity. .

Antioxidant Potential

• The benzothiazole moiety possesses antioxidant properties. .

Immunomodulation

• Benzothiazole derivatives, including lithium benzothiazole carboxylate, have been investigated for their immunomodulatory effects. .

Anti-Inflammatory Agents

• The benzothiazole ring structure has been associated with anti-inflammatory activity. .

Commercially Available Drugs

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Synthetic Approaches and Structural Modification

• Researchers have explored various synthetic approaches to prepare C-2-substituted benzothiazoles. .
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Safety and Hazards

The compound has a GHS07 pictogram, and its signal word is "Warning". Hazard statements include H302, H315, H319, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Future Directions

While specific future directions for Lithium;1,3-benzothiazole-2-carboxylate are not available, benzothiazole derivatives have attracted significant attention due to their wide range of biological activities and medicinal applications. The development of novel antibiotics to control resistance problems is crucial. The synthesis of benzothiazoles is of considerable interest due to their potent and significant biological activities and great pharmaceutical value.

Mechanism of Action

Target of Action

Benzothiazole derivatives have been known to exhibit a wide range of biological activities, including anti-tumor , antimicrobial , and anti-inflammatory effects . These activities suggest that the compound may interact with multiple targets, potentially including enzymes, receptors, and other proteins involved in these biological processes.

Mode of Action

Benzothiazole derivatives are known to interact with their targets through various mechanisms, including electrophilic substitution and the elimination of hf or hcl from the formed thioamide . The specific interactions between Lithium;1,3-benzothiazole-2-carboxylate and its targets would likely depend on the chemical structure of the compound and the nature of the target.